Cas no 103646-20-4 (2-Carbamoyl-3-hydroxy-1,4-naphthoquinone)

• Product Name: 2-Carbamoyl-3-hydroxy-1,4-naphthoquinone
• CAS No: 103646-20-4
• MF: C₁₁H₇NO₄
• MW: 217.177582979202
• CID: 2043852
• PubChem ID: 91825839
• Update Time: 2025-08-04

2-Carbamoyl-3-hydroxy-1,4-naphthoquinone Chemical and Physical Properties

Names and Identifiers

• 2-Carbamoyl-3-hydroxy-1,4-naphthoquinone
• 3-Hydroxy-1,4-dioxo-1,4-dihydro-[2]naphthoesaeure-amid
• 3-hydroxy-1,4-dioxo-1,4-dihydro-[2]naphthoic acid amide
• 3-Hydroxy-2-carbonyl-naphthochinon-(1,4)
• Amide-3-Hydroxy-1,4-naphthoquinone-2-carbxylic acid
• [ "" ]
• 1,4-Dihydro-3-hydroxy-1,4-dioxo-2-naphthalenecarboxamide
• AKOS025288778
• 3-hydroxy-1,4-dioxo-1,4-dihydronaphthalene-2-carboxamide
• 103646-20-4
• 1-Hydroxy-3,4-dioxonaphthalene-2-carboxamide
• F92955
• SCHEMBL16453655
• DEA64620

• Inchi： 1S/C11H7NO4/c12-11(16)7-8(13)5-3-1-2-4-6(5)9(14)10(7)15/h1-4,13H,(H2,12,16)
• InChI Key： YMZRQVHNKDYYLG-UHFFFAOYSA-N
• SMILES： OC1=C(C(N)=O)C(C(C2C=CC=CC=21)=O)=O

Computed Properties

• Exact Mass: 217.03800
• Monoisotopic Mass: 217.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 97.5Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.621±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 454.2±45.0 °C at 760 mmHg
• Flash Point: 228.5±28.7 °C
• Solubility: Almost insoluble (0.018 g/l) (25 º C),
• PSA: 97.46000
• LogP: 1.06330
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-Carbamoyl-3-hydroxy-1,4-naphthoquinone Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 2-Carbamoyl-3-hydroxy-1,4-naphthoquinone

Introduction to 2-Carbamoyl-3-hydroxy-1,4-naphthoquinone (CAS No. 103646-20-4)

2-Carbamoyl-3-hydroxy-1,4-naphthoquinone, also known by its CAS number 103646-20-4, is a compound that has garnered significant attention in the fields of chemistry and pharmaceutical research due to its unique structural and biological properties. This naphthoquinone derivative is characterized by its carbamoyl and hydroxyl functional groups, which contribute to its diverse reactivity and potential applications in medicinal chemistry.

The molecular structure of 2-Carbamoyl-3-hydroxy-1,4-naphthoquinone consists of a naphthoquinone core with a carbamoyl group at the 2-position and a hydroxyl group at the 3-position. The naphthoquinone scaffold is well-known for its redox properties and has been extensively studied for its biological activities, including antioxidant, anti-inflammatory, and anticancer effects. The presence of the carbamoyl and hydroxyl groups further enhances the compound's reactivity and solubility, making it a promising candidate for various therapeutic applications.

Recent research has highlighted the potential of 2-Carbamoyl-3-hydroxy-1,4-naphthoquinone in several areas. For instance, studies have shown that this compound exhibits potent antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation. This property makes it a valuable candidate for the development of drugs targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant properties, 2-Carbamoyl-3-hydroxy-1,4-naphthoquinone has demonstrated significant anti-inflammatory effects. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a potential therapeutic agent for inflammatory conditions such as arthritis and inflammatory bowel disease.

The anticancer potential of 2-Carbamoyl-3-hydroxy-1,4-naphthoquinone has also been explored in various cancer cell lines. Research has shown that this compound can induce apoptosis in cancer cells through the modulation of signaling pathways involved in cell survival and proliferation. For example, it has been reported to inhibit the PI3K/Akt signaling pathway, which is often dysregulated in cancer cells. These findings suggest that 2-Carbamoyl-3-hydroxy-1,4-naphthoquinone could be developed into an effective anticancer drug with minimal side effects.

Beyond its biological activities, the synthetic accessibility of 2-Carbamoyl-3-hydroxy-1,4-naphthoquinone is another factor that contributes to its appeal in pharmaceutical research. The compound can be synthesized using well-established chemical methods, making it feasible for large-scale production. This synthetic flexibility also allows for the introduction of various functional groups to optimize its pharmacological properties.

In conclusion, 2-Carbamoyl-3-hydroxy-1,4-naphthoquinone (CAS No. 103646-20-4) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it a valuable candidate for further research and development into therapeutic agents targeting oxidative stress, inflammation, and cancer. As ongoing studies continue to uncover new insights into its mechanisms of action and potential benefits, the future prospects for this compound in the pharmaceutical industry look highly promising.